(R)-N-[1-(7-bromoquinolin-2-yl)ethyl]-2-methylpropane-2-sulfinamide

• Molecular Formula: C15H19BrN2OS
• Molecular Weight: 355.3 g/mol
• IUPAC Name: (R)-N-[1-(7-bromoquinolin-2-yl)ethyl]-2-methylpropane-2-sulfinamide
• InChI: InChI=1S/C15H19BrN2OS/c1-10(18-20(19)15(2,3)4)13-8-6-11-5-7-12(16)9-14(11)17-13/h5-10,18H,1-4H3/t10?,20-/m1/s1
• InChI Key: VBJBCQFWCZHBPN-AKYJZCGHSA-N
• Isomeric SMILES: CC(C1=NC2=C(C=CC(=C2)Br)C=C1)N[S@](=O)C(C)(C)C
• Canonical SMILES: CC(C1=NC2=C(C=CC(=C2)Br)C=C1)NS(=O)C(C)(C)C

Description

This compound belongs to the class of tert-butylsulfinamides, which are widely employed as chiral auxiliaries in asymmetric synthesis. The structure features a 7-bromoquinoline moiety attached to an ethyl group, which is further connected to a tert-butylsulfinamide group. The stereochemistry at the chiral centers (R-configuration at sulfinamide and ethyl group) is critical for its enantioselective applications.

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations on the Quinoline/Pyridine Core

• Chloro-Fluoroquinoline Derivatives: (R)-N-[(S)-1-(2-Chloro-6-fluoroquinolin-3-yl)ethyl]-2-methylpropane-2-sulfinamide () shares a similar sulfinamide backbone but substitutes bromine with chlorine and fluorine at positions 2 and 6 of the quinoline ring.
• Dibromopyridine Analogues: Compounds like (S)-N-((S)-1-(3,6-dibromopyridin-2-yl)-2-phenylethyl)-2-methylpropane-2-sulfinamide () replace the quinoline core with a pyridine ring. The absence of a fused benzene ring in pyridine reduces aromatic stacking interactions but increases solubility. The dibromo substitution introduces significant steric hindrance, which may affect diastereoselectivity during synthesis .

Functional Group Modifications

• Methylsulfonyl and Methoxy Groups: In apremilast intermediates (), the sulfinamide is attached to a 3-ethoxy-4-methoxyphenyl group instead of quinoline. The electron-donating methoxy group enhances stability under acidic conditions, contrasting with the electron-withdrawing bromine in the target compound. This difference impacts their utility in drug synthesis, where electron-rich aryl groups are preferred for metabolic stability .
• β-Amino Sulfones: (R)-N-[(R)-2,2-Dichloro-1-phenyl-2-(phenylsulfonyl)ethyl]-2-methylpropane-2-sulfinamide () incorporates a sulfone group and dichloro substituents. The sulfone group increases polarity, making it more suitable as an intermediate in bioactive molecule synthesis compared to the hydrophobic bromoquinoline derivative .

Research Implications and Gaps

• Stereochemical Control : The target compound’s synthesis may benefit from methodologies in and , where low temperatures and Grignard reagents were used to enhance enantioselectivity.
• Catalytic Applications: Phosphine-containing sulfinamides () highlight the role of steric bulk in asymmetric catalysis, a property that the bromoquinoline group could amplify .